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Compound of Interest

Compound Name: 4-(2-Bromoethoxy)benzonitrile

CAS No.: 37142-39-5

Cat. No.: B1271620

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

synthetic considerations for 4-(2-Bromoethoxy)benzonitrile, a key intermediate in organic

synthesis and potential building block for novel therapeutic agents.

Molecular Weight and Physicochemical Properties
The molecular weight of 4-(2-Bromoethoxy)benzonitrile is a fundamental parameter for

stoichiometric calculations in chemical reactions and for the characterization of resulting

products. The molecular formula for this compound is C₉H₈BrNO.[1] The molecular weight is

determined by the sum of the atomic weights of its constituent atoms.
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Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 9 12.011 108.099

Hydrogen H 8 1.008 8.064

Bromine Br 1 79.904 79.904

Nitrogen N 1 14.007 14.007

Oxygen O 1 15.999 15.999

Total 226.073

The calculated molecular weight is approximately 226.07 g/mol .

Synthesis and Experimental Protocols
While a specific, detailed protocol for the synthesis of 4-(2-Bromoethoxy)benzonitrile is not

readily available in the public domain, its synthesis can be approached through established

methods for the preparation of analogous benzonitrile derivatives. A plausible synthetic route

involves the Williamson ether synthesis, starting from 4-cyanophenol and 1,2-dibromoethane.

Conceptual Experimental Protocol: Williamson Ether
Synthesis
Objective: To synthesize 4-(2-Bromoethoxy)benzonitrile from 4-cyanophenol and 1,2-

dibromoethane.

Materials:

4-Cyanophenol

1,2-Dibromoethane

Potassium Carbonate (K₂CO₃)

Acetone (anhydrous)
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Dichloromethane (CH₂Cl₂)

Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware for reflux, extraction, and filtration

Thin Layer Chromatography (TLC) apparatus

Silica gel for column chromatography

Procedure:

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add 4-cyanophenol (1 equivalent), anhydrous potassium carbonate (1.5-2

equivalents), and anhydrous acetone.

Addition of Reagent: Add 1,2-dibromoethane (a significant excess, e.g., 5-10 equivalents) to

the stirred suspension. The large excess of dibromoethane is used to favor the formation of

the desired mono-alkylated product over the bis-alkylation product.

Reaction: Heat the reaction mixture to reflux and maintain for 12-24 hours. Monitor the

progress of the reaction by Thin Layer Chromatography (TLC).

Work-up:

After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

Filter the solid potassium carbonate and wash it with a small amount of acetone.

Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the

excess 1,2-dibromoethane and acetone.
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Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel, using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure 4-(2-
Bromoethoxy)benzonitrile.

Characterization: Characterize the final product using spectroscopic methods such as ¹H

NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

General Experimental Workflow
The synthesis, purification, and characterization of benzonitrile derivatives typically follow a

standardized workflow.
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Caption: General experimental workflow for the synthesis of 4-(2-Bromoethoxy)benzonitrile.
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Biological Activity and Signaling Pathways
While there is a lack of specific research on the biological activity of 4-(2-
Bromoethoxy)benzonitrile, the benzonitrile scaffold is present in numerous compounds with

significant pharmacological properties.[2] Notably, some benzonitrile derivatives have been

identified as potent anticancer agents that function by inhibiting tubulin polymerization.[2]

Microtubules are critical components of the cytoskeleton and are essential for cell division; their

disruption can lead to cell cycle arrest and apoptosis. A structurally related compound, 4-(2-

bromoacetyl)benzonitrile, is utilized in the synthesis of STA-5312, a potent microtubule inhibitor.

[3]

The following diagram illustrates the conceptual signaling pathway of tubulin polymerization

inhibition, a mechanism through which some benzonitrile-containing compounds may exert

their anticancer effects.
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Caption: Conceptual pathway of tubulin polymerization inhibition by a benzonitrile derivative.

This guide serves as a foundational resource for researchers interested in 4-(2-
Bromoethoxy)benzonitrile. Further investigation into its synthesis and biological activities is

warranted to explore its full potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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